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Compound of Interest

Compound Name: Cyanamide

Introduction

Calcium cyanamide (CaCNz3), also known as nitrolime, is a unique agricultural compound that
has been utilized for over a century, serving a dual role as a slow-release nitrogen fertilizer and
a non-fumigant soil disinfectant.[1] Its application is particularly relevant in intensive cropping
systems where soil-borne diseases can lead to significant yield and quality losses.[1] Upon
application to moist soil, calcium cyanamide undergoes a series of chemical transformations,
producing transient compounds with biocidal properties that effectively reduce populations of
various soil-borne pathogens, nematodes, and weeds.[1][2][3] Concurrently, it provides a
steady supply of nitrogen to the crop and improves soil structure through a liming effect.[1][4]

These application notes provide detailed methodologies for researchers, scientists, and
agricultural professionals on the use of calcium cyanamide for soil disinfection, supported by
guantitative data and standardized protocols.

Mechanism of Action

The efficacy of calcium cyanamide as a soil disinfectant is rooted in its decomposition pathway
in the presence of soil moisture.

» Hydrolysis: Within hours of application to moist soil, calcium cyanamide (CaCNz3) reacts with
water (H20) to form hydrogen cyanamide (HzNCN) and calcium dihydroxide (Ca(OH)2).[1][5]
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» Biocidal Activity: Hydrogen cyanamide is the primary active biocidal agent.[1][6][7] It is toxic
to a broad spectrum of soil organisms, including pathogenic fungi, bacteria, nematodes, and
germinating weed seeds.[1][5]

» Liming Effect: The formation of calcium dihydroxide, a strong base, temporarily increases the
soil pH, creating an alkaline environment that is unfavorable for many acid-loving pathogens
like Plasmodiophora brassicae (clubroot).[1][5][8]

 Fertilization and Nitrification Inhibition: The hydrogen cyanamide eventually decomposes
into urea, which is then hydrolyzed to plant-available ammonium (NHa*).[4][9] A portion of
the cyanamide dimerizes to form dicyandiamide (DCD), a well-known nitrification inhibitor.[4]
DCD slows the bacterial conversion of ammonium to nitrate, reducing nitrogen leaching and
ensuring a sustained nitrogen supply for the crop.[4][10]
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Decomposition Pathway of Calcium Cyanamide in Soil.

© 2025 BenchChem. All rights reserved. 3/11 Tech Support


https://www.benchchem.com/product/b042294?utm_src=pdf-body-img
https://www.benchchem.com/product/b042294?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b042294?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

Experimental and Application Protocols

Successful application requires careful attention to soil conditions, application rate, and the
waiting period before planting.

Protocol 2.1: General Pre-Planting Soil Disinfection

This protocol outlines a general methodology for the application of calcium cyanamide for
broad-spectrum solil disinfection.

Objective: To reduce the overall load of soil-borne pathogens and weed seeds before planting a
new crop.

Materials:

Calcium cyanamide (granular or powdered form)

Fertilizer spreader (calibrated)

Tiller or disc harrow

Irrigation system

Personal Protective Equipment (PPE): gloves, dust mask, safety glasses
Procedure:

o Soil Preparation: Clear the field of previous crop residues. Till the soil to a depth of 15-20 cm
to achieve a fine tilth. The soil should be uniformly moist, similar to the conditions required
for seeding, to facilitate the chemical reaction.[1][6][7]

o Application: Using a calibrated spreader, apply calcium cyanamide granules evenly to the
soil surface. Application rates typically range from 300 to 1000 kg/ha , depending on the soil
type, pathogen pressure, and nitrogen requirements of the subsequent crop.[1] For example,
an application of 500 kg/ha supplies approximately 99 kg of nitrogen per hectare.[1]

 Incorporation: Immediately after application, incorporate the granules into the top 3-5 cm of
soil using a light tiller or harrow.[1] This ensures close contact with moist soil and maximizes
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the herbicidal effect on germinating weed seeds.[1]

o Waiting Period: A mandatory waiting period must be observed between application and
planting to allow the toxic hydrogen cyanamide to decompose into non-phytotoxic urea. The
waiting period is critical to avoid crop injury.

o Rule of Thumb: Allow 2-3 days of waiting for every 100 kg/ha applied.[1] For an application
of 500 kg/ha , the waiting period would be 10-15 days.

o Factors influencing this period include soil temperature (decomposition is faster in warmer
soils) and moisture.[4]

o Pre-Planting Check: Before sowing or transplanting, it is advisable to perform a simple
germination test (e.g., with cress seeds) on a soil sample from the treated area to ensure
that no phytotoxic residues remain.

e Sowing/Transplanting: Once the waiting period is complete and the soil is deemed safe,
proceed with planting the crop.
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|
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General Experimental Workflow for Efficacy Testing.

Quantitative Data Summary

The efficacy of calcium cyanamide varies with the target pathogen, application rate, and
environmental conditions.

Table 1: Efficacy of Calcium Cyanamide Against Soil-Borne Pathogens
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Target Application Efficacy / L
Crop Citation(s)
Pathogen Rate Result
Plasmodiophora Effective control
brassicae Brassicas 1000 kg/ha of clubroot [11][12]
(Clubroot) disease.
88.7%
Fusarium suppression of
80 g/m2 (800
oxysporum f. sp. Cucumber kghha ) pathogen [13]
a
cucumberinum 9 population after
15 days.
92.2%
Fusarium suppression of
200 g/m2 (2000
oxysporum f. sp. Cucumber kg/ha) pathogen [13]
a
cucumberinum 9 population after
15 days.
Disease
) incidence
General Soil- N
) Tomato Not Specified reduced from [14]
Borne Diseases
26.62% (control)
to 4.98%.
] Significant
Meloidogyne ]
) ) >1000 mg N/kg suppression of
incognita (Root- General ) [15]
soll nematode
knot nematode) ]
population.
_ 53.37%
Meloidogyne ]
. . preventive effect
spp. (Root-knot Chili Not specified ) ] [16]
in open-field
nematode) o
application.

Table 2: Impact of Calcium Cyanamide Application on Crop Yield
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Crop Treatment Details Yield Increase Citation(s)
Soil Solarization + 500 +53.0% (Total
Strawberry ] [17]
kg/ha CaCN:z marketable yield)
Standard CaCNz2
Tomato o +21.65% [14]
application
Fresh pepper straw +
Cucumber +20.0% [18]
CaCN:
Table 3: Effects on Soil Physicochemical Properties
Soil Property Observation Details Citation(s)
Can raise pH from
) acidic levels (e.g., 5.8)
Soil pH Increase ) [8][16][19]
to neutral or slightly
alkaline (e.g., 7.5).
Dicyandiamide (DCD)
formation inhibits
] Slow-Release N o o
Nitrogen nitrification, providing [1114]
Source
a steady supply of
ammonium.
Can increase levels of
organic matter,
Other Nutrients Increased Availability available phosphorus, [20]

and available

potassium.

Effects on Soil Microbiota

Calcium cyanamide application temporarily alters the soil microbial ecosystem.

e Initial Impact: The biocidal activity of hydrogen cyanamide causes a sharp, non-selective

decrease in the populations of bacteria, fungi, and actinomycetes within the first few days of

application.[13] Fungi are generally more sensitive to the treatment than bacteria.[2]

© 2025 BenchChem. All rights reserved.

7/11

Tech Support


https://www.mdpi.com/2073-4395/9/9/513
https://www.researchgate.net/publication/360404486_Efficiency_of_calcium_cyanamide_on_the_control_of_tomato_soil-borne_disease_and_their_impacts_on_the_soil_microbial_community
https://www.mdpi.com/2311-7524/10/1/2
https://www.researchgate.net/publication/346369692_Impacts_of_application_of_calcium_cyanamide_and_the_consequent_increase_in_soil_pH_on_N2O_emissions_and_soil_bacterial_community_compositions
https://www.clausiuspress.com/article/10450.html
http://clausiuspress.com/assets/default/article/2024/06/03/article_1717398627.pdf
https://www.horticulture.com.au/globalassets/hort-innovation/resource-assets/vg15010-calcium-cynamide-factsheet.pdf
https://www.alzchem.com/en/brands/perlka/effect-calcium-cyanamide/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10991749/
https://www.benchchem.com/product/b042294?utm_src=pdf-body
https://www.benchchem.com/product/b042294?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/19230952/
https://www.mdpi.com/2077-0472/11/8/716
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b042294?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

o Population Recovery: Microbial populations typically begin to recover and can return to pre-
treatment levels within 15 to 30 days.[13]

o Community Shift: The recovery process can lead to a significant shift in the microbial
community structure. The application often suppresses pathogenic fungi like Fusarium,
Verticillium, and Phytophthora while creating conditions that may favor the proliferation of
beneficial or antagonistic microorganisms such as Trichoderma, Bacillus, and Streptomyces.
[10][14] This shift can contribute to the development of disease-suppressive soils.[10]
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Logical Flow of Calcium Cyanamide's Impact on Soil Ecology.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. horticulture.com.au [horticulture.com.au]
2. mdpi.com [mdpi.com]

3. CALCIUM CYANAMIDE - A SYNOPTIC REVIEW OF AN ENVIRONMENTALLY BENIGN
FERTILISER WHICH ENHANCES SOIL HEALTH | International Society for Horticultural
Science [ishs.org]

4. Effect Calcium Cyanamide | Alzchem Group [alzchem.com]
5. cabidigitallibrary.org [cabidigitallibrary.org]

6. CALCIUM CYANAMIDE - AN EFFECTIVE TOOL TO CONTROL CLUBROOT - AREVIEW
| International Society for Horticultural Science [ishs.org]

7. CALCIUM CYANAMIDE - AN EFFECTIVE TOOL TO CONTROL CLUBROOT - AREVIEW
[actahort.org]

8. researchgate.net [researchgate.net]

9. Studies on Calcium Cyanamidel. I. The Decomposition of Calcium Cyanamide in the Soill
and its Effects on Germination, Nitrification and Soil Reaction (With Eight Text-figures.) | The
Journal of Agricultural Science | Cambridge Core [cambridge.org]

10. Managing clubroot disease (caused by Plasmodiophora brassicae Wor.) by exploiting the
interactions between calcium cyanamide fertilizer and soil microorganisms | The Journal of
Agricultural Science | Cambridge Core [cambridge.org]

11. Comprehensive review of Plasmodiophora brassicae: pathogenesis, pathotype diversity,
and integrated control methods - PMC [pmc.ncbi.nim.nih.gov]

12. Frontiers | Comprehensive review of Plasmodiophora brassicae: pathogenesis,
pathotype diversity, and integrated control methods [frontiersin.org]

13. Effects of calcium cyanamide on soil microbial communities and Fusarium oxysporum f.
sp. cucumberinum - PubMed [pubmed.ncbi.nim.nih.gov]

14. researchgate.net [researchgate.net]

15. journals.flvc.org [journals.flvc.org]

© 2025 BenchChem. All rights reserved. 10/11 Tech Support


https://www.benchchem.com/product/b042294?utm_src=pdf-custom-synthesis
https://www.horticulture.com.au/globalassets/hort-innovation/resource-assets/vg15010-calcium-cynamide-factsheet.pdf
https://www.mdpi.com/2077-0472/11/8/716
https://www.ishs.org/ishs-article/938_27
https://www.ishs.org/ishs-article/938_27
https://www.ishs.org/ishs-article/938_27
https://www.alzchem.com/en/brands/perlka/effect-calcium-cyanamide/
https://www.cabidigitallibrary.org/doi/pdf/10.5555/19731907436
https://www.ishs.org/ishs-article/407_51
https://www.ishs.org/ishs-article/407_51
https://www.actahort.org/books/407/407_51.htm
https://www.actahort.org/books/407/407_51.htm
https://www.researchgate.net/publication/346369692_Impacts_of_application_of_calcium_cyanamide_and_the_consequent_increase_in_soil_pH_on_N2O_emissions_and_soil_bacterial_community_compositions
https://www.cambridge.org/core/journals/journal-of-agricultural-science/article/abs/studies-on-calcium-cyanamide1-i-the-decomposition-of-calcium-cyanamide-in-the-soil-and-its-effects-on-germination-nitrification-and-soil-reaction-with-eight-textfigures/1C0FDEA8B6252DF5267FEEC5884DC7FD
https://www.cambridge.org/core/journals/journal-of-agricultural-science/article/abs/studies-on-calcium-cyanamide1-i-the-decomposition-of-calcium-cyanamide-in-the-soil-and-its-effects-on-germination-nitrification-and-soil-reaction-with-eight-textfigures/1C0FDEA8B6252DF5267FEEC5884DC7FD
https://www.cambridge.org/core/journals/journal-of-agricultural-science/article/abs/studies-on-calcium-cyanamide1-i-the-decomposition-of-calcium-cyanamide-in-the-soil-and-its-effects-on-germination-nitrification-and-soil-reaction-with-eight-textfigures/1C0FDEA8B6252DF5267FEEC5884DC7FD
https://www.cambridge.org/core/journals/journal-of-agricultural-science/article/abs/managing-clubroot-disease-caused-by-plasmodiophora-brassicae-wor-by-exploiting-the-interactions-between-calcium-cyanamide-fertilizer-and-soil-microorganisms/40BCDF72862DA5B00F0617D2D7DB46F2
https://www.cambridge.org/core/journals/journal-of-agricultural-science/article/abs/managing-clubroot-disease-caused-by-plasmodiophora-brassicae-wor-by-exploiting-the-interactions-between-calcium-cyanamide-fertilizer-and-soil-microorganisms/40BCDF72862DA5B00F0617D2D7DB46F2
https://www.cambridge.org/core/journals/journal-of-agricultural-science/article/abs/managing-clubroot-disease-caused-by-plasmodiophora-brassicae-wor-by-exploiting-the-interactions-between-calcium-cyanamide-fertilizer-and-soil-microorganisms/40BCDF72862DA5B00F0617D2D7DB46F2
https://pmc.ncbi.nlm.nih.gov/articles/PMC11840573/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11840573/
https://www.frontiersin.org/journals/microbiology/articles/10.3389/fmicb.2025.1531393/full
https://www.frontiersin.org/journals/microbiology/articles/10.3389/fmicb.2025.1531393/full
https://pubmed.ncbi.nlm.nih.gov/19230952/
https://pubmed.ncbi.nlm.nih.gov/19230952/
https://www.researchgate.net/publication/360404486_Efficiency_of_calcium_cyanamide_on_the_control_of_tomato_soil-borne_disease_and_their_impacts_on_the_soil_microbial_community
https://journals.flvc.org/nemamedi/article/download/63321/60989
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b042294?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

e 16. clausiuspress.com [clausiuspress.com]

e 17. Soil Solarization and Calcium Cyanamide Affect Plant Vigor, Yield, Nutritional Traits, and
Nutraceutical Compounds of Strawberry Grown in a Protected Cultivation System
[mdpi.com]

» 18. Response of Microbial Recovery Rate to Straw Return after Calcium Cyanamide Soill
Disinfection [mdpi.com]

e 19. clausiuspress.com [clausiuspress.com]

e 20. Enhancing soil health and strawberry disease resistance: the impact of calcium
cyanamide treatment on soil microbiota and physicochemical properties - PMC
[pmc.ncbi.nlm.nih.gov]

 To cite this document: BenchChem. [Application Notes and Protocols: Calcium Cyanamide
as a Soil Disinfectant]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b042294+#calcium-cyanamide-as-a-soil-disinfectant-
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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